3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid
Overview
Description
3-(Azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid (3-ATFA) is an organic compound with a wide range of applications in scientific research. It is a cyclic amide that is used in organic synthesis, and its structure and properties make it an ideal reagent in various synthetic reactions. 3-ATFA is known for its ability to form strong hydrogen bonds and its ability to form complexes with metal ions, which makes it a useful tool for the synthesis of various organic compounds. In addition, 3-ATFA has also been used in a wide range of scientific research applications, such as drug discovery, biochemistry, and medicinal chemistry. This article will provide an overview of 3-ATFA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis to produce a wide range of compounds, including pharmaceuticals, agrochemicals, and other chemicals. In addition, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid has also been used in biochemistry and medicinal chemistry as a tool to study the structure and function of proteins and other molecules. It has also been used to study the mechanism of action of drugs and to develop new drugs. Furthermore, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid has been used to study enzyme kinetics and to study the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid is not entirely understood. However, it is believed to work by forming strong hydrogen bonds with proteins and other molecules, which can alter their structure and function. In addition, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid can form complexes with metal ions, which can also affect the structure and function of proteins and other molecules. Furthermore, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid can also act as a catalyst in various reactions, which can affect the rate and efficiency of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid are not well understood. However, it is known that 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid can form strong hydrogen bonds with proteins and other molecules, which can affect their structure and function. In addition, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid can also form complexes with metal ions, which can also affect the structure and function of proteins and other molecules. Furthermore, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid can also act as a catalyst in various reactions, which can affect the rate and efficiency of the reaction.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid in laboratory experiments include its ability to form strong hydrogen bonds, its ability to form complexes with metal ions, and its ability to act as a catalyst in various reactions. The main limitation of 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid is its toxicity, which can be a problem when using it in laboratory experiments. In addition, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid is also known to be unstable in the presence of light and oxygen, which can limit its use in some experiments.
Future Directions
The future of 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid is promising, as it has a wide range of applications in scientific research. In particular, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid could be used in the development of new drugs, as its ability to form strong hydrogen bonds and form complexes with metal ions could be useful in drug discovery. In addition, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid could be used to study enzyme kinetics and the biochemical and physiological effects of drugs. Furthermore, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid could be used to study the structure and function of proteins and other molecules, as well as to study the mechanism of action of drugs. Finally, 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid could be used to develop new synthetic methods for the production of various organic compounds.
Synthesis Methods
3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid can be synthesized through a number of methods. The most common method is the reaction of trifluoroacetic anhydride with 3-azetidin-3-yl-5,5-dimethyl-4,5-dihydro-1,2-oxazole. This reaction produces a compound with a trifluoroacetyl group attached to the oxazole ring. The compound can then be purified by recrystallization or column chromatography. Other methods of synthesis include the reaction of trifluoroacetic acid with 3-azetidin-3-yl-5,5-dimethyl-4,5-dihydro-1,2-oxazole, the reaction of trifluoroacetic anhydride with 3-azetidin-3-yl-5,5-dimethyl-4,5-dihydro-1,2-oxazole, and the reaction of trifluoroacetic anhydride with 3-azetidin-3-yl-5,5-dimethyl-4,5-dihydro-1,2-oxazole in the presence of a Lewis acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid involves the formation of the oxazole ring through a cyclization reaction. The azetidine ring is introduced through a nucleophilic substitution reaction. Trifluoroacetic acid is used as a protecting group for the oxazole ring during the reaction steps.", "Starting Materials": [ "3,5-dimethyl-2-nitrophenol", "ethyl 2-bromoacetate", "sodium hydride", "azetidine", "trifluoroacetic anhydride", "triethylamine", "acetic acid", "sodium bicarbonate", "methylene chloride", "ethanol" ], "Reaction": [ "Step 1: Reduction of 3,5-dimethyl-2-nitrophenol with sodium hydride in ethanol to form 3,5-dimethyl-2-aminophenol", "Step 2: Protection of the amino group with trifluoroacetic anhydride and triethylamine to form 3,5-dimethyl-2-(trifluoroacetoxy)phenol", "Step 3: Bromination of ethyl 2-bromoacetate with sodium hydride in DMF to form ethyl 2-bromoacetate", "Step 4: Nucleophilic substitution of the bromine in ethyl 2-bromoacetate with the azetidine ring in the presence of sodium hydride in DMF to form 3-(azetidin-3-yl)propanoic acid ethyl ester", "Step 5: Cyclization of 3-(azetidin-3-yl)propanoic acid ethyl ester with 3,5-dimethyl-2-(trifluoroacetoxy)phenol in the presence of acetic acid and sodium bicarbonate in methylene chloride to form 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole", "Step 6: Deprotection of the oxazole ring with acetic acid to form 3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole", "Step 7: Conversion of the oxazole ring to the trifluoroacetic acid salt form with trifluoroacetic acid" ] } | |
CAS RN |
2649068-20-0 |
Product Name |
3-(azetidin-3-yl)-5,5-dimethyl-4,5-dihydro-1,2-oxazole, trifluoroacetic acid |
Molecular Formula |
C10H15F3N2O3 |
Molecular Weight |
268.2 |
Purity |
95 |
Origin of Product |
United States |
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